Cas no 52941-82-9 (2-Phenyl-1,3-dioxan-5-one)

2-Phenyl-1,3-dioxan-5-one structure
2-Phenyl-1,3-dioxan-5-one structure
Product Name:2-Phenyl-1,3-dioxan-5-one
CAS No:52941-82-9
MF:C10H10O3
MW:178.184603214264
CID:854602
PubChem ID:11745187
Update Time:2024-11-02

2-Phenyl-1,3-dioxan-5-one Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dioxan-5-one,2-phenyl-(9CI)
    • 1,3-Dioxan-5-one, 2-phenyl-
    • 2-PHENYL-1,3-DIOXAN-5-ONE
    • 2-Phenyl-1,3-dioxane-5-one
    • 2-phenyl-[1,3]dioxan-5-one
    • AK684051
    • AKOS022969358
    • CS-0161435
    • C75481
    • CCA94182
    • BS-17461
    • SCHEMBL6132937
    • 52941-82-9
    • DB-104793
    • 2-Phenyl-1,3-dioxan-5-one
    • Inchi: 1S/C10H10O3/c11-9-6-12-10(13-7-9)8-4-2-1-3-5-8/h1-5,10H,6-7H2
    • InChI Key: AFDCQVDEHZTFHC-UHFFFAOYSA-N
    • SMILES: O1CC(COC1C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 178.062994177g/mol
  • Monoisotopic Mass: 178.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.5
  • XLogP3: 1.2

2-Phenyl-1,3-dioxan-5-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
P72470-250mg
2-Phenyl-1,3-dioxan-5-one
52941-82-9 97%
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¥539.0 2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
P72470-100mg
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Chemenu
CM253436-1g
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$262 2021-08-04
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-BT442-250mg
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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52941-82-9 97%
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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2556CNY 2021-05-07
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2-Phenyl-1,3-dioxan-5-one Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:52941-82-9)2-Phenyl-1,3-dioxan-5-one
Order Number:A898764
Stock Status:in Stock
Quantity:5g/10g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:02
Price ($):538.0/915.0
Email:sales@amadischem.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:52941-82-9)2-Phenyl-1,3-dioxan-5-one
A898764
Purity:99%/99%
Quantity:5g/10g
Price ($):538.0/915.0
Email